Cas no 2137775-92-7 (4-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole)

• Product Name: 4-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole
• CAS No: 2137775-92-7
• MF: C₁₀H₁₀N₂S₂
• MW: 222.329799175262
• CID: 6329927
• PubChem ID: 165952538
• Update Time: 2025-10-31

4-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole
• 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole
• 2137775-92-7
• EN300-1075846

• Inchi： 1S/C10H10N2S2/c1-3-11-9(8-5-12-14-6-8)10-7(1)2-4-13-10/h2,4-6,9,11H,1,3H2
• InChI Key： LFWQBDUZKOLCEN-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C3C=NSC=3)C1=2

Computed Properties

• Exact Mass: 222.02854067g/mol
• Monoisotopic Mass: 222.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole

Introduction to Compound CAS No. 2137775-92-7: 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole

4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole (CAS No. 2137775-92-7) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole is characterized by a thienopyridine core fused with a thiazole ring. The thienopyridine moiety is a versatile scaffold that has been extensively studied for its ability to modulate various biological targets. The thiazole ring further enhances the structural complexity and contributes to the compound's unique pharmacological profile. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule, making it an attractive candidate for drug development.

The synthesis of 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole has been reported using various methodologies. One common approach involves the condensation of 7-bromothieno[2,3-c]pyridine with thiourea followed by cyclization to form the thiazole ring. Another method involves the reaction of 7-bromothieno[2,3-c]pyridine with 2-aminothiophenol in the presence of a base. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Recent studies have highlighted the potential therapeutic applications of 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole has also demonstrated promising anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models.

The neuroprotective effects of 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole have also been investigated. In a study using an animal model of Parkinson's disease (PD), this compound was found to protect dopaminergic neurons from oxidative stress-induced damage and improve motor function. The mechanism underlying its neuroprotective activity is thought to involve the modulation of mitochondrial function and the reduction of oxidative stress.

To further explore the therapeutic potential of 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as inflammatory disorders and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

In conclusion, 4-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1，2-thiazole (CAS No. 2137775-92-7) is a promising heterocyclic compound with a wide range of biological activities. Its unique chemical structure and diverse pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will provide further insights into its therapeutic potential and pave the way for its use in treating various diseases.